Cas no 921793-90-0 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide)
N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide
- Benzenesulfonamide, 3,4-dimethyl-N-[4-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
- CCG-175706
- 3,4-dimethyl-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
- N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide
- 3,4-dimethyl-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
- F2217-0007
- 921793-90-0
- AKOS001961908
-
- Inchi: 1S/C19H19N3O4S2/c1-13-4-9-17(12-14(13)2)28(25,26)22-16-7-5-15(6-8-16)18-10-11-19(21-20-18)27(3,23)24/h4-12,22H,1-3H3
- InChI Key: CXGSCYQEDOQRMQ-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=C(C3=NN=C(S(C)(=O)=O)C=C3)C=C2)(=O)=O)=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 417.08169844g/mol
- Monoisotopic Mass: 417.08169844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.370±0.06 g/cm3(Predicted)
- Boiling Point: 695.0±65.0 °C(Predicted)
- pka: 7.04±0.10(Predicted)
N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2217-0007-2μmol |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2217-0007-5μmol |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2217-0007-1mg |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2217-0007-2mg |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2217-0007-3mg |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2217-0007-4mg |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2217-0007-5mg |
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide |
921793-90-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide
N-4-(6-Methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide: A Comprehensive Overview
The compound with CAS No. 921793-90-0, known as N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.
The molecular structure of this compound is characterized by a pyridazine ring substituted with a methanesulfonyl group at position 6 and a sulfonamide group attached to a phenyl ring at position 3 and 4. The presence of these functional groups imparts the molecule with distinct chemical properties, including high stability, strong electronic interactions, and potential bioactivity. Recent studies have highlighted its role as a potential lead compound in the development of novel therapeutic agents targeting specific biological pathways.
One of the most notable aspects of this compound is its synthesis methodology. Researchers have employed advanced synthetic techniques, such as Suzuki coupling and nucleophilic aromatic substitution, to achieve high yields and purity. These methods not only ensure the scalability of production but also pave the way for further structural modifications to enhance its bioavailability and efficacy.
In terms of pharmacological applications, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. Recent findings from in vitro assays suggest that it may modulate key signaling pathways involved in these pathologies without causing significant cytotoxicity to healthy cells.
Moreover, the compound's structural versatility allows for extensive customization to optimize its pharmacokinetic properties. For instance, researchers have explored the impact of substituent variations on the molecule's solubility, permeability, and metabolic stability. These studies are crucial for translating laboratory findings into clinically viable treatments.
Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable crystalline structures makes it a candidate for use in advanced materials such as organic semiconductors and sensors. Preliminary experiments indicate that it may exhibit favorable electronic properties suitable for optoelectronic devices.
In conclusion, N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure, coupled with innovative synthetic strategies and promising biological profiles, positions it as a valuable asset in both academic research and industrial development.
921793-90-0 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)